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Compound of Interest

Compound Name: 4-Ethoxy-3-nitropyridine

Cat. No.: B157411

For Researchers, Scientists, and Drug Development Professionals
Introduction

4-Ethoxy-3-nitropyridine is a substituted pyridine derivative that serves as a crucial building
block in organic synthesis. Its unique arrangement of an ethoxy group and a nitro group on the
pyridine ring makes it a versatile intermediate for the development of various biologically active
molecules and specialty chemicals.[1] This document provides a detailed overview of the
known physical and chemical properties of 4-Ethoxy-3-nitropyridine (CAS No: 1796-84-5),
outlines a general experimental protocol for property determination, and illustrates its utility in
synthetic chemistry.

Core Physical and Chemical Properties

The fundamental properties of 4-Ethoxy-3-nitropyridine have been characterized and are
summarized below. These values are essential for its handling, storage, and application in
experimental settings.
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Property Value Source
CAS Number 1796-84-5 [2][3]
Molecular Formula C7HsN20s3 [21[31[4]
Molecular Weight 168.15 g/mol [21[31[4]
Appearance Light orange to yellow to 5]
green, powder to crystal

Melting Point 47.0t0 51.0 °C [5]
Boiling Point 287.5 £ 20.0 °C (Predicted) [5]
Density 1.245 + 0.06 g/cm3 (Predicted) [5]
Solubility Soluble in Methanol [5]

pKa 2.50 £ 0.18 (Predicted) [5]

Storage Conditions

Store at room temperature
under an inert atmosphere

(e.g., Nitrogen)

[3][5]

Experimental Protocols: Property Determination

Detailed experimental procedures for the characterization of 4-Ethoxy-3-nitropyridine are not

extensively published. However, standard methodologies are employed to determine key

physical properties such as the melting point.

General Protocol for Melting Point Determination (Capillary Method)

The melting point of a crystalline solid like 4-Ethoxy-3-nitropyridine is a critical indicator of its

purity and is typically determined using a melting point apparatus.

o Sample Preparation: A small, dry sample of 4-Ethoxy-3-nitropyridine powder is finely

crushed. The powder is then packed into a thin-walled capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed into the heating block of a melting point

apparatus.
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» Heating and Observation: The sample is heated at a controlled, slow rate (e.g., 1-2 °C per
minute) as it approaches the expected melting point of 47-51 °C.[5]

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the entire sample becomes a clear liquid is
recorded as the completion of melting. The melting point is reported as this range.

o Purity Assessment: A sharp melting range (typically < 2 °C) is indicative of a high-purity
substance.

Application in Synthesis: A Workflow Example

4-Ethoxy-3-nitropyridine is a valuable intermediate in synthetic organic chemistry. One
notable application is its use in the synthesis of 4-amino-3-nitropyridine, a compound that can
be further elaborated into more complex molecules.[6] The workflow for this conversion is
depicted below.
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Caption: Synthetic route from 4-Ethoxy-3-nitropyridine to 3-Nitro-4-aminopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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